Dansyl-DL-valine cyclohexylammonium salt

Specification

• CAS No.: 84540-67-0
• Molecular Formula: C23H35N3O4S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: cyclohexanamine;2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylbutanoic acid
• Standard InChI: InChI=1S/C17H22N2O4S.C6H13N/c1-11(2)16(17(20)21)18-24(22,23)15-10-6-7-12-13(15)8-5-9-14(12)19(3)4;7-6-4-2-1-3-5-6/h5-11,16,18H,1-4H3,(H,20,21);6H,1-5,7H2
• Standard InChI Key: XAAKQPYBZYQKNA-UHFFFAOYSA-N
• SMILES: CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N
• Canonical SMILES: CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N

Introduction

Dansyl-DL-valine cyclohexylammonium salt is a chemical compound used primarily in biochemical applications, particularly for labeling peptides and proteins. It is a derivative of DL-valine, an amino acid, conjugated with a fluorescent dye known as dansyl and paired with cyclohexylammonium, a cationic group. This compound is identified by its CAS number, 84540-67-0, and has several synonyms, including N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-valine, compound with cyclohexylamine (1:1).

Applications

Dansyl-DL-valine cyclohexylammonium salt is primarily used for labeling peptides and proteins. The dansyl group introduces a fluorescent moiety, allowing for sensitive detection of labeled molecules. This is particularly useful in protein sequencing, protein-protein interaction studies, and analysis of protein expression levels, similar to other dansylated amino acids like dansyl-DL-methionine cyclohexylammonium salt.

Analytical Techniques

The compound can be analyzed using High-Performance Liquid Chromatography (HPLC), which is beneficial for separating and identifying dansylated amino acids in biological samples or protein hydrolysates.

Research Findings

Research on Dansyl-DL-valine cyclohexylammonium salt is focused on its utility in biochemical assays. It is part of a broader class of dansylated amino acids used to create standardized mixtures for amino acid analysis. These mixtures help calibrate and validate HPLC methods for identifying and quantifying various amino acids in samples.

Enantioseparation Studies

Dansyl-DL-valine cyclohexylammonium salt has been used in studies involving the enantioseparation of dansyl amino acids using chiral stationary phases. This is important for distinguishing between different enantiomers of amino acids, which can have distinct biological activities.